Cas no 175711-85-0 (2(3H)-Benzothiazolone,5-acetyl-6-fluoro-)

2(3H)-Benzothiazolone,5-acetyl-6-fluoro- structure
175711-85-0 structure
Product Name:2(3H)-Benzothiazolone,5-acetyl-6-fluoro-
CAS No:175711-85-0
MF:C9H6FNO2S
MW:211.212844371796
CID:112135
PubChem ID:45077220
Update Time:2025-04-18

2(3H)-Benzothiazolone,5-acetyl-6-fluoro- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzothiazolone,5-acetyl-6-fluoro-
    • 2(3H)-Benzothiazolone,5-acetyl-6-fluoro-(9CI)
    • 5-ACETYL-6-FLUORO-3H-1,3-BENZOTHIAZOL-2-ONE
    • 175711-85-0
    • 5-Acetyl-6-fluoro-1,3-benzothiazol-2(3H)-one
    • Inchi: 1S/C9H6FNO2S/c1-4(12)5-2-7-8(3-6(5)10)14-9(13)11-7/h2-3H,1H3,(H,11,13)
    • InChI Key: KWCHSSSNEGKYNE-UHFFFAOYSA-N
    • SMILES: S1C(NC2C=C(C(C)=O)C(=CC1=2)F)=O

Computed Properties

  • Exact Mass: 211.01
  • Monoisotopic Mass: 211.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.5A^2
  • XLogP3: 1.5

Experimental Properties

  • PSA: 78.43000
  • LogP: 2.34360
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